Cas no 2228756-54-3 (2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2228756-54-3
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5783744
• PubChem ID: 165712870
• Update Time: 2025-06-07

2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228756-54-3
• 2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• EN300-1729482
• 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol

• Inchi： 1S/C9H12N2O4/c1-15-9-3-2-6(11(13)14)4-7(9)8(12)5-10/h2-4,8,12H,5,10H2,1H3
• InChI Key： CTLJUPQQYBEYJK-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol

Introduction to 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2228756-54-3)

2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2228756-54-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol.

Chemical Properties and Structure: The molecular formula of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol is C₁₀H₁₃N₃O₄, with a molecular weight of approximately 239.23 g/mol. The compound features a nitro group (-NO₂) and a methoxy group (-OCH₃) attached to a phenyl ring, along with an amino group (-NH₂) and a hydroxyl group (-OH) on the ethyl side chain. These functional groups contribute to the compound's reactivity and solubility properties, making it suitable for various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxy-5-nitrobenzaldehyde with nitromethane in the presence of a base, followed by reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst. Another approach involves the condensation of 2-methoxy-5-nitrobenzaldehyde with hydroxylamine, followed by reduction and subsequent alkylation with an appropriate alkyl halide. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

Biological Activities: Recent studies have highlighted the diverse biological activities of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages, suggesting its utility in treating inflammatory disorders. Additionally, preliminary data indicate that 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol may possess antioxidant properties, which could contribute to its anti-inflammatory effects.

Potential Therapeutic Applications: The anti-inflammatory and antioxidant properties of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol make it a promising candidate for various therapeutic applications. For instance, it could be developed into a drug for treating chronic inflammatory conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its potential as an antioxidant suggests that it may have protective effects against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Future Directions: While the preclinical data on 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol are promising, further research is needed to validate its safety and efficacy in humans. Several research groups are currently conducting preclinical studies to evaluate the pharmacokinetics, pharmacodynamics, and toxicology of this compound. If these studies yield positive results, clinical trials may be initiated to assess its therapeutic potential in specific patient populations.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development of 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol. Preclinical toxicology studies are essential to identify any potential adverse effects or safety concerns associated with this compound. Researchers must also consider factors such as bioavailability, metabolic stability, and drug-drug interactions when designing clinical trials.

Conclusion: In summary, 2-Amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2228756-54-3) is a promising organic compound with diverse biological activities that make it a valuable candidate for pharmaceutical research. Its anti-inflammatory and antioxidant properties suggest potential therapeutic applications in treating various inflammatory and oxidative stress-related diseases. Ongoing research efforts aim to further elucidate its mechanisms of action and evaluate its safety and efficacy in preclinical models. As these studies progress, there is hope that this compound may one day contribute to the development of new treatments for unmet medical needs.